Cas no 2551117-16-7 (2-(aminomethyl)-5-chloroaniline dihydrochloride)

• Product Name: 2-(aminomethyl)-5-chloroaniline dihydrochloride
• CAS No: 2551117-16-7
• MF: C₇H₁₁Cl₃N₂
• MW: 229.534638643265
• MDL: MFCD32874783
• CID: 5670698
• PubChem ID: 155822309
• Update Time: 2025-05-20

2-(aminomethyl)-5-chloroaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27158526
• 2-(Aminomethyl)-5-chloroaniline;dihydrochloride
• 2-(aminomethyl)-5-chloroaniline dihydrochloride
• 2551117-16-7

• MDL： MFCD32874783
• Inchi： 1S/C7H9ClN2.2ClH/c8-6-2-1-5(4-9)7(10)3-6;;/h1-3H,4,9-10H2;2*1H
• InChI Key： ZXRPVNHSZGTPQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN)=C(C=1)N.Cl.Cl

Computed Properties

• Exact Mass: 227.998781g/mol
• Monoisotopic Mass: 227.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 2-(aminomethyl)-5-chloroaniline dihydrochloride

Comprehensive Overview of 2-(Aminomethyl)-5-chloroaniline Dihydrochloride (CAS 2551117-16-7)

2-(Aminomethyl)-5-chloroaniline dihydrochloride (CAS 2551117-16-7) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its chloroaniline backbone and aminomethyl functional group, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its dihydrochloride form enhances solubility, making it particularly valuable in aqueous-based reactions. Researchers and industry professionals frequently seek this compound for its role in developing novel therapeutic agents, especially in the fields of central nervous system (CNS) drug discovery and antibacterial research.

The growing interest in 2-(aminomethyl)-5-chloroaniline dihydrochloride is driven by its versatility in medicinal chemistry. Recent studies highlight its potential as a building block for small-molecule inhibitors targeting enzymes like kinases and proteases. With the rise of precision medicine and personalized therapies, this compound has gained attention for its ability to modulate specific biological pathways. Additionally, its chloro-substituted aromatic ring contributes to enhanced binding affinity in drug-receptor interactions, a feature highly sought after in modern drug design.

From a synthetic perspective, CAS 2551117-16-7 is often employed in multistep organic synthesis due to its reactive primary amine group. This property allows for straightforward derivatization, enabling the creation of diverse chemical libraries for high-throughput screening (HTS). The compound’s stability under various pH conditions further broadens its utility in bioconjugation and peptide modification, aligning with trends in biopharmaceutical development. As the demand for targeted drug delivery systems increases, 2-(aminomethyl)-5-chloroaniline dihydrochloride is increasingly explored for its compatibility with linker technologies in antibody-drug conjugates (ADCs).

Environmental and safety considerations are also critical when handling 2-(aminomethyl)-5-chloroaniline dihydrochloride. While not classified as hazardous under standard regulations, proper laboratory practices such as glove use and ventilation are recommended. The compound’s eco-friendly synthesis routes have been a topic of interest, reflecting the broader shift toward green chemistry in industrial applications. Researchers are actively investigating catalytic methods to reduce waste and improve yield, addressing sustainability concerns without compromising efficiency.

In the context of market trends, CAS 2551117-16-7 has seen steady demand from contract research organizations (CROs) and academic institutions. Its relevance in neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) has spurred collaborations between chemists and biologists. Furthermore, the compound’s role in fluorescent probe design for cellular imaging aligns with advancements in diagnostic tools. As AI-driven drug discovery accelerates, computational models increasingly rely on such intermediates to validate in silico predictions, highlighting its cross-disciplinary importance.

To summarize, 2-(aminomethyl)-5-chloroaniline dihydrochloride (CAS 2551117-16-7) exemplifies the intersection of chemical innovation and biomedical progress. Its structural features and adaptability position it as a key player in next-generation therapeutics and diagnostics. For researchers navigating the complexities of drug development pipelines, this compound offers a reliable and multifunctional tool, underscoring its enduring value in both academic and industrial settings.